Cas no 1378831-86-7 (Furo[2,3-d]pyrimidine, 4-chloro-5,6-dihydro-)

Furo[2,3-d]pyrimidine, 4-chloro-5,6-dihydro- structure
1378831-86-7 structure
Product Name:Furo[2,3-d]pyrimidine, 4-chloro-5,6-dihydro-
CAS No:1378831-86-7
MF:C6H5ClN2O
MW:156.56970000267
CID:5841384
PubChem ID:83668197
Update Time:2024-01-14

Furo[2,3-d]pyrimidine, 4-chloro-5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-d]pyrimidine, 4-chloro-5,6-dihydro-
    • SCHEMBL21822968
    • 4-chloro-5H,6H-furo[2,3-d]pyrimidine
    • 4-chloro-5,6-dihydrofuro[2,3-d]pyrimidine
    • 1378831-86-7
    • EN300-6730580
    • Inchi: 1S/C6H5ClN2O/c7-5-4-1-2-10-6(4)9-3-8-5/h3H,1-2H2
    • InChI Key: BACUQWMJZXSMKW-UHFFFAOYSA-N
    • SMILES: C1=NC(Cl)=C2CCOC2=N1

Computed Properties

  • Exact Mass: 156.0090405g/mol
  • Monoisotopic Mass: 156.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • Density: 1.450±0.06 g/cm3(Predicted)
  • Boiling Point: 281.9±40.0 °C(Predicted)
  • pka: -1.35±0.20(Predicted)

Furo[2,3-d]pyrimidine, 4-chloro-5,6-dihydro- Pricemore >>

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